N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide

• Molecular Formula: C12H9Cl2N3O2S
• Molecular Weight: 330.2 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-6-methyl-2-oxo-4-sulfanylidene-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C12H9Cl2N3O2S/c1-5-9(11(20)17-12(19)15-5)10(18)16-6-2-3-7(13)8(14)4-6/h2-4H,1H3,(H,16,18)(H2,15,17,19,20)
• InChI Key: GUDKTWQGSYUHEI-UHFFFAOYSA-N
• SMILES: CC1=C(C(=S)NC(=O)N1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• solubility: 36.9 [ug/mL]

Description

N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide, also known as DCPM, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the family of pyrimidine derivatives, which have shown promising results in various fields of research such as medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide involves the inhibition of several key enzymes and signaling pathways that are involved in various cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is a key enzyme involved in the production of inflammatory mediators such as prostaglandins. N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide also inhibits the activity of various protein kinases such as MAPK and Akt, which are involved in cell survival and proliferation. These inhibitory effects of N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide on key enzymes and signaling pathways make it a potential therapeutic agent for various diseases.
Biochemical and Physiological Effects
N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide has been shown to exhibit various biochemical and physiological effects in in vitro and in vivo studies. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the pathogenesis of various inflammatory diseases. N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide has also been shown to induce apoptosis or programmed cell death in cancer cells, which makes it a potential anti-cancer agent. In addition, N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide has been shown to inhibit the replication of various viral pathogens such as HIV and herpes simplex virus, which makes it a potential anti-viral agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide for lab experiments is its high purity and stability, which makes it a reliable compound for various assays and experiments. N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide is also relatively easy to synthesize in large quantities, which makes it a cost-effective option for research. However, one of the limitations of N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide is its low solubility in aqueous solutions, which can limit its use in certain assays and experiments. In addition, the potential toxicity and side effects of N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide should be carefully evaluated before using it in any experiments.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide. One potential direction is to further investigate its anti-inflammatory properties and potential therapeutic applications for various inflammatory diseases. Another potential direction is to explore its anti-cancer properties and potential use as an anti-cancer agent. In addition, further research is needed to evaluate its potential as an anti-viral agent and its mechanism of action against various viral pathogens. Overall, N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide is a promising compound for future research and development in various fields of science.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide involves a multi-step process that starts with the reaction of 3,4-dichlorobenzoyl chloride with 2-methyl-4-hydroxypyrimidine in the presence of a base catalyst such as triethylamine. The resulting intermediate is then treated with thioacetic acid to obtain the final product, N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide. This synthesis method has been optimized to yield high purity and high yield of N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide, making it a viable option for large-scale production.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit significant anti-inflammatory, anti-tumor, and anti-viral properties in various in vitro and in vivo studies. N-(3,4-dichlorophenyl)-2-hydroxy-4-methyl-6-sulfanyl-5-pyrimidinecarboxamide has also been studied as a potential drug candidate for the treatment of various diseases such as cancer, rheumatoid arthritis, and viral infections. Its unique chemical structure and mechanism of action make it a promising candidate for further research and development.